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Compound of Interest

Compound Name: cis-Crotonaldehyde

Cat. No.: B231344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and safety information for the handling and

storage of pure cis-crotonaldehyde. Due to its inherent instability and reactivity, strict

adherence to these guidelines is crucial to ensure personnel safety and maintain the isomeric

purity of the compound.

Compound Information
Pure cis-crotonaldehyde is the (Z)-isomer of 2-butenal. It is a highly reactive α,β-unsaturated

aldehyde and is known to be less stable than its trans-isomer, with the thermodynamic

equilibrium heavily favoring the trans form.[1] This instability necessitates specific handling and

storage conditions to prevent isomerization and other degradation pathways.
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Property Value Reference

Molecular Formula C₄H₆O [2]

CAS Number 15798-64-8 [1]

Appearance Colorless to pale yellow liquid [3]

Odor Pungent, suffocating [3]

Boiling Point ~102-104 °C (for mixture) [4]

Flash Point 13 °C (for trans/mixture) [5]

Solubility
Moderately soluble in water;

miscible with organic solvents
[3][6]

Toxicological Data (for Crotonaldehyde Mixture)
Metric Value Species Reference

LD50 (Oral) 240 mg/kg Mouse [5]

LD50 (Dermal) 380 mg/kg Rabbit [5]

LC50 (Inhalation) 4 mg/L (4h) Rat [5]

Safety and Handling
Cis-crotonaldehyde is a hazardous chemical and must be handled with extreme caution. It is

highly flammable, toxic if swallowed, in contact with skin, or if inhaled, and can cause serious

eye damage and skin irritation.[5][7] It is also suspected of causing genetic defects and may

cause respiratory irritation.[5][7]

Personal Protective Equipment (PPE)
Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber, neoprene).

Eye/Face Protection: Use chemical safety goggles and a face shield.

Skin and Body Protection: Wear a flame-retardant lab coat and appropriate chemical-

resistant clothing.
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Respiratory Protection: All handling of pure cis-crotonaldehyde must be conducted in a

certified chemical fume hood. For situations with potential for exposure above permissible

limits, a self-contained breathing apparatus (SCBA) is recommended.[3]

Emergency Procedures
Inhalation: Move the person to fresh air and keep them comfortable for breathing.

Immediately call a poison center or doctor.[7]

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water.

Seek immediate medical attention.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[7]

Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or doctor.

[8]

Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish. Water spray may

be used to cool containers.[8]

Storage Protocol
Proper storage is critical to maintain the isomeric purity of cis-crotonaldehyde and to prevent

hazardous reactions.
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Parameter Recommendation

Temperature
Store in a cool, dry place. Refrigeration is

recommended.

Atmosphere
Store under an inert atmosphere (e.g., argon or

nitrogen) to prevent oxidation.[9]

Light
Protect from light, as it can catalyze

isomerization to the trans form.[1][10]

Container
Use a tightly sealed, appropriate container (e.g.,

amber glass bottle with a secure cap).

Location
Store in a well-ventilated, designated flammable

liquid storage cabinet.[3][10]

Incompatible Materials
Store separately from:

Strong oxidizing agents

Strong reducing agents

Bases (alkalis)[3]

Acids[3]

Ammonia and organic amines[3]

Experimental Protocols
Protocol for Handling and Dispensing

Preparation:

Ensure a certified chemical fume hood is operational.

Have all necessary PPE donned correctly.
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Prepare all required equipment (e.g., syringes, glassware) and ensure it is clean and dry.

Ground and bond all containers and receiving equipment to prevent static discharge.

Dispensing:

Allow the sealed container of cis-crotonaldehyde to equilibrate to the ambient

temperature of the fume hood before opening to prevent moisture condensation.

Slowly open the container under an inert atmosphere if possible (e.g., in a glove box or

using a Schlenk line).

Use a clean, dry syringe or pipette to withdraw the required amount.

Immediately reseal the container, purge with inert gas if possible, and return to proper

storage.

Post-Handling:

Clean any spills immediately with an inert absorbent material.[10]

Decontaminate all used glassware and equipment.

Dispose of waste according to institutional and local regulations.

Visualizations
Logical Workflow for Handling Cis-Crotonaldehyde
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Caption: Workflow for safe handling of cis-crotonaldehyde.
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Relationship of Cis-Crotonaldehyde to Hazards and
Controls

Compound
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Controls

Cis-Crotonaldehyde

Flammable Toxic Corrosive Unstable (Isomerization)

Fume Hood PPE Inert Atmosphere Cold, Dark Storage

Click to download full resolution via product page

Caption: Relationship between hazards and controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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